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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 4-Methyldecane, ensuring laboratory safety

and building trust in procedural accuracy.

Chemical and Physical Properties of 4-Methyldecane

A clear understanding of 4-Methyldecane's properties is the foundation of its safe handling.

This colorless liquid is characterized by a pungent, acrid odor.[1][2] Key quantitative data are

summarized in the table below for easy reference.

Property Value

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol

Boiling Point 187.4 ± 7.0 °C at 760 mmHg[3]

Flash Point 49.4 ± 11.4 °C[3]

Density 0.7 ± 0.1 g/cm³[3]
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Methyldecane is classified as a flammable liquid and vapor.[4] Crucially, it may

be fatal if swallowed and enters airways.[4] Therefore, stringent adherence to safety protocols

and the use of appropriate Personal Protective Equipment (PPE) are mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for integrity before use.

Eye Protection
Safety glasses with side

shields or goggles

Provides a barrier against

splashes.

Skin and Body Protection Laboratory coat To prevent skin contact.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

In case of inadequate

ventilation or potential for

aerosol generation, a NIOSH-

approved respirator with

organic vapor cartridges

should be used.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-Methyldecane minimizes risks and ensures a safe

laboratory environment.

Workflow for Handling 4-Methyldecane
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Operational Workflow for Handling 4-Methyldecane

Preparation

Handling

Proceed when ready

Post-Handling

After experiment

Storage

For unused chemical
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Disposal Decision Tree for 4-Methyldecane Waste

4-Methyldecane Waste

Is it contaminated with other hazardous materials?

Collect in a designated, labeled, sealed container for non-halogenated organic waste.

No

Collect in a designated, labeled, sealed container for halogenated organic waste.

Yes (with halogens)

Consult Environmental Health & Safety (EHS) for specific disposal instructions.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 4-Methyldecane: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670055#personal-protective-equipment-for-
handling-4-methyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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